![molecular formula C17H15NO3 B6369685 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% CAS No. 1261915-52-9](/img/structure/B6369685.png)
3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95%
Overview
Description
3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% (3-CPBA) is an organic compound that has been widely studied due to its potential applications in the fields of science and engineering. It is a versatile compound that can be used in a variety of ways, such as in the synthesis of pharmaceuticals, in the production of polymers, and in the creation of materials with specific properties.
Scientific Research Applications
3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% has a wide range of applications in the field of scientific research. For example, it can be used as a building block in the synthesis of pharmaceuticals and other organic compounds. It can also be used in the production of polymers and materials with specific properties. Additionally, 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% can be used as a reagent in the synthesis of other organic compounds, such as amides and esters. Finally, 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% can be used as a catalyst in the synthesis of organic compounds.
Mechanism of Action
The mechanism of action of 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% is not well understood, but it is believed to involve a series of chemical reactions. In the Curtius rearrangement, 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% is formed when cyclopropylamine reacts with benzoyl chloride. In the Wittig reaction, 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% is formed when cyclopropylamine reacts with benzaldehyde. Finally, in the Grignard reaction, 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% is formed when cyclopropylamine reacts with benzoyl chloride.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% are not well understood, but it is believed to have some potential therapeutic applications. For example, 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% has been shown to have anti-inflammatory and anti-oxidant properties. Additionally, it has been shown to have some potential as an antiviral agent. However, more research is needed to fully understand the biochemical and physiological effects of 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95%.
Advantages and Limitations for Lab Experiments
3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% has several advantages for laboratory experiments. It is a relatively stable compound and is not easily degraded by light or heat. Additionally, it is relatively easy to synthesize and can be used in a variety of reactions. However, 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% also has some limitations. For example, it is not very soluble in water and can be difficult to purify. Additionally, it can be toxic if handled improperly.
Future Directions
The potential applications of 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% are vast and there are many possible future directions for research. For example, further research could be done to explore the biochemical and physiological effects of 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% and to develop new methods for synthesizing it. Additionally, research could be done to explore the potential therapeutic applications of 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% and to develop new materials and polymers using it. Finally, research could be done to investigate the potential uses of 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% in the production of pharmaceuticals and other organic compounds.
Synthesis Methods
3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% can be synthesized using a variety of methods, including the Curtius rearrangement, the Wittig reaction, and the Grignard reaction. The Curtius rearrangement is a reaction that involves the conversion of an acyl azide into an isocyanate. This reaction is used in the synthesis of 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% from cyclopropylamine and benzoyl chloride. The Wittig reaction is a reaction that involves the formation of a phosphonium ylide from an aldehyde or ketone and a phosphonium salt. This reaction is used to synthesize 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% from cyclopropylamine and benzaldehyde. Finally, the Grignard reaction is a reaction that involves the formation of an organomagnesium compound from an alkyl halide and magnesium metal. This reaction is used to synthesize 3-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% from cyclopropylamine and benzoyl chloride.
properties
IUPAC Name |
3-[3-(cyclopropylcarbamoyl)phenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO3/c19-16(18-15-7-8-15)13-5-1-3-11(9-13)12-4-2-6-14(10-12)17(20)21/h1-6,9-10,15H,7-8H2,(H,18,19)(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGZHEKIBGNKLAM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=CC=CC(=C2)C3=CC(=CC=C3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50683382 |
Source
|
| Record name | 3'-(Cyclopropylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50683382 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261915-52-9 |
Source
|
| Record name | 3'-(Cyclopropylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50683382 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95%](/img/structure/B6369691.png)
![3-[4-(Ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95%](/img/structure/B6369698.png)
